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Compound of Interest

Compound Name: 2-lodo-5-nitropyridine

Cat. No.: B186300

This guide provides a comprehensive overview of the chemical and physical properties of 2-
lodo-5-nitropyridine, a key building block in organic synthesis, particularly in the development
of novel pharmaceutical compounds. This document is intended for researchers, scientists, and
professionals in the field of drug development.

Chemical Identity and Properties

2-lodo-5-nitropyridine is a substituted pyridine derivative. The presence of both an iodo and a
nitro group on the pyridine ring makes it a versatile reagent for a variety of chemical
transformations.

Data Presentation

A summary of the key quantitative data for 2-lodo-5-nitropyridine is presented in the table
below for easy reference and comparison.
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Property Value Citations
Molecular Formula CsH3IN20:2 [1112]
Molecular Weight 249.99 g/mol [1][2]

CAS Number 28080-54-8 [1]
Appearance Yellow crystalline solid [3]

Melting Point 163-168 °C

Purity >97%

Experimental Protocols

Due to the proprietary and varied nature of synthetic procedures, a single, universally cited
experimental protocol for the synthesis of 2-lodo-5-nitropyridine is not readily available in the
public domain. However, its synthesis would typically involve the iodination of a nitropyridine
precursor. The following is a generalized, illustrative methodology based on common organic
chemistry principles.

lllustrative Synthesis Methodology:
o Starting Material: A suitable starting material would be 5-nitropyridine.

o Reaction Conditions: The iodination could be achieved using a variety of iodinating agents,
such as N-iodosuccinimide (NIS) or iodine in the presence of an activating agent. The
reaction is typically carried out in an inert solvent, such as dichloromethane or acetonitrile.

o Reaction Monitoring: The progress of the reaction would be monitored by techniques such as
Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

o Work-up and Purification: Upon completion, the reaction mixture would be quenched, and
the crude product extracted. Purification is commonly achieved through recrystallization or
column chromatography to yield the final, high-purity 2-lodo-5-nitropyridine.

It is crucial to note that all experimental work should be conducted in a well-ventilated fume
hood, with appropriate personal protective equipment, and after consulting relevant safety data
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sheets.

Logical Relationships

The following diagram illustrates the relationship between the chemical name and its
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fundamental properties.

Relationship between Compound Name and Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b186300#2-iodo-5-nitropyridine-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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